Cas no 1759-63-3 (Cyclopentene, 1-chloro-2,3,3,4,4,5,5-heptafluoro-)

• Product Name: Cyclopentene, 1-chloro-2,3,3,4,4,5,5-heptafluoro-
• CAS No: 1759-63-3
• MF: C₅ClF₇
• MW: 228.495325088501
• CID: 3815235
• PubChem ID: 11031637
• Update Time: 2025-08-04

Cyclopentene, 1-chloro-2,3,3,4,4,5,5-heptafluoro- Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 1-chloro-2,3,3,4,4,5,5-heptafluoro-
• 1-Chloro-2,3,3,4,4,5,5-heptafluorocyclopent-1-ene
• Perfluoro(1-chlorocyclopent-1-ene)
• c-CFO-1417
• 1-Chloroheptafluorocyclopentene
• DTXSID90880171
• NS00018824
• 1759-63-3
• SCHEMBL2140356
• MFCD19442032
• 1-chloro-2,3,3,4,4,5,5-heptafluorocyclopentene

• Inchi： 1S/C5ClF7/c6-1-2(7)4(10,11)5(12,13)3(1,8)9
• InChI Key： XUMFLKOMBYRBCK-UHFFFAOYSA-N
• SMILES： C1(Cl)C(F)(F)C(F)(F)C(F)(F)C=1F

Computed Properties

• Exact Mass: 227.9576748Da
• Monoisotopic Mass: 227.9576748Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Additional information on Cyclopentene, 1-chloro-2,3,3,4,4,5,5-heptafluoro-

Introduction to Cyclopentene, 1-chloro-2,3,3,4,4,5,5-heptafluoro- (CAS No. 1759-63-3)

The compound Cyclopentene, 1-chloro-2,3,3,4,4,5,5-heptafluoro- (CAS No. 1759-63-3) represents a fascinating intersection of organic chemistry and advanced material science. This fluorinated cyclopentene derivative has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals and specialty chemicals. The presence of multiple fluorine atoms in its molecular structure imparts exceptional stability and reactivity, making it a valuable building block for synthetic chemistry.

At the heart of this compound's appeal lies its highly fluorinated backbone. The 1-chloro-2,3,3,4,4,5,5-heptafluoro- substituents create a rigid framework that enhances its resistance to thermal degradation and chemical attack. This characteristic is particularly advantageous in environments where high purity and stability are paramount. Recent studies have highlighted its role as an intermediate in the synthesis of high-performance polymers and liquid crystals, where its ability to maintain structural integrity under extreme conditions is indispensable.

In the realm of pharmaceutical research, Cyclopentene, 1-chloro-2,3,3,4,4,5,5-heptafluoro- has been explored as a precursor for developing novel therapeutic agents. The fluorine atoms' electronic properties can modulate the bioavailability and metabolic pathways of drug candidates. For instance, fluorinated compounds are known to exhibit increased lipophilicity and binding affinity to biological targets. A groundbreaking study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could serve as potent inhibitors of enzyme-catalyzed reactions relevant to inflammatory diseases.

The synthesis of Cyclopentene, 1-chloro-2,3,3,4,4,5,5-heptafluoro- involves a multi-step process that requires precise control over reaction conditions. Advanced catalytic systems have been developed to optimize yield and purity. One such approach employs palladium-based catalysts to facilitate the introduction of fluorine atoms with minimal side reactions. These innovations have not only improved the efficiency of production but also opened doors for scalable manufacturing processes suitable for industrial applications.

From a materials science perspective, the unique electronic and optical properties of this compound make it an attractive candidate for next-generation electronic devices. Researchers have investigated its potential use in organic light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing nature of the fluorine substituents enhances charge transport properties within these devices. Preliminary results indicate that incorporating Cyclopentene, 1-chloro-2,3,3,4,4,5,5-heptafluoro- into polymer blends can significantly improve device efficiency and longevity.

The environmental impact of fluorinated compounds is another critical consideration in their development and application. While these molecules offer numerous benefits in terms of performance and stability, it is essential to balance their utility with ecological sustainability. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes for producing Cyclopentene derivatives without excessive waste generation or hazardous byproducts. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.

Future research directions for Cyclopentene 1-chloro-2 3 3 4 4 5 5 heptafluoro CAS no1759 -63 -3 are vast and promising. Investigations into its role as a ligand in transition metal catalysis could unlock new synthetic methodologies for complex molecular architectures. Additionally, exploring its potential as a building block for functional materials may lead to breakthroughs in nanotechnology and advanced coatings applications.

In conclusion, Cyclopentene 1-chloro-2 3 3 4 4 5 heptafluoro CAS no1759 -63 -3 stands as a testament to the ingenuity of modern chemical research. Its multifaceted applications span from pharmaceuticals to cutting-edge materials science, demonstrating the versatility of fluorinated organic compounds. As scientists continue to unravel its potential, we can expect even more innovative uses to emerge, further solidifying its importance in both academic and industrial settings.